Cas no 1713648-57-7 (4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine)

• Product Name: 4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine
• CAS No: 1713648-57-7
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 5210825
• Update Time: 2025-06-12

4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine

• Inchi： 1S/C13H16N4/c1-2-4-12(5-3-1)17-13(15-10-16-17)11-6-8-14-9-7-11/h1-5,10-11,14H,6-9H2
• InChI Key： HWAANQWQEVVLRK-UHFFFAOYSA-N
• SMILES： N1CCC(C2N(C3=CC=CC=C3)N=CN=2)CC1

Additional information on 4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine

Introduction to 4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine (CAS No. 1713648-57-7)

4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine (CAS No. 1713648-57-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The integration of a 2-phenyl-2H-[1,2,4]triazol-3-yl moiety into the piperidine scaffold imparts distinctive pharmacological characteristics, making it a valuable candidate for drug discovery and development.

The chemical structure of 4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine consists of a piperidine ring linked to a triazole ring via a phenyl group. The triazole ring is known for its high stability and reactivity, which can enhance the compound's binding affinity to various biological targets. The phenyl group further contributes to the compound's lipophilicity and overall bioavailability, making it an attractive scaffold for designing drugs with improved pharmacokinetic profiles.

Recent research has highlighted the potential of 4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can modulate the activity of key enzymes involved in the pathogenesis of these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). By inhibiting these enzymes, 4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine can potentially improve cognitive function and slow down disease progression.

In addition to its neuroprotective effects, 4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine has also been investigated for its anti-inflammatory properties. Inflammatory responses play a crucial role in various diseases, including arthritis and inflammatory bowel disease (IBD). Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated symptoms.

The pharmacological profile of 4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine has also been explored in the context of cancer therapy. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes 4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine a promising candidate for developing novel anticancer agents.

Beyond its therapeutic applications, 4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine has also been studied for its potential as a chemical probe in basic research. Chemical probes are small molecules used to interrogate biological systems and understand the function of specific proteins or pathways. The unique structural features of this compound make it an excellent tool for investigating the role of piperidines and triazoles in various biological processes.

In terms of synthesis, several methods have been developed to prepare 4-(2-Phenyl-2H-[1,2,4]triazol-3-yl)-piperidine. One common approach involves the reaction of 3-chloroacetyl chloride with 1-methylimidazole to form an intermediate chloroacetonitrile derivative. This intermediate is then reacted with phenylhydrazine to form the desired triazole ring. Finally, the triazole derivative is coupled with piperidine using standard coupling reactions such as those mediated by copper(I) iodide or palladium catalysts.

The safety profile of 4-(2-Phenyl-2H-[1,2,4]triazol-3-y l)-piperidine is another important aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), further safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, 4-(2 Phenyl 2H [1 2 4] triazol 3 yl) piperidine (CAS No 1713648 57 7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various fields of medicinal chemistry and drug discovery.